7-Dodecyl-3-methyl-8-[(3-phenylpropyl)sulfanyl]-3,7-dihydro-1H-purine-2,6-dione
7-Dodecyl-3-methyl-8-[(3-phenylpropyl)sulfanyl]-3,7-dihydro-1H-purine-2,6-dione
Brand Name:
Vulcanchem
CAS No.:
327168-40-1
VCID:
VC0406209
InChI:
InChI=1S/C27H40N4O2S/c1-3-4-5-6-7-8-9-10-11-15-20-31-23-24(30(2)26(33)29-25(23)32)28-27(31)34-21-16-19-22-17-13-12-14-18-22/h12-14,17-18H,3-11,15-16,19-21H2,1-2H3,(H,29,32,33)
SMILES:
CCCCCCCCCCCCN1C2=C(N=C1SCCCC3=CC=CC=C3)N(C(=O)NC2=O)C
Molecular Formula:
C27H40N4O2S
Molecular Weight:
484.7g/mol
7-Dodecyl-3-methyl-8-[(3-phenylpropyl)sulfanyl]-3,7-dihydro-1H-purine-2,6-dione
CAS No.: 327168-40-1
Main Products
VCID: VC0406209
Molecular Formula: C27H40N4O2S
Molecular Weight: 484.7g/mol
![7-Dodecyl-3-methyl-8-[(3-phenylpropyl)sulfanyl]-3,7-dihydro-1H-purine-2,6-dione - 327168-40-1](/images/no_structure.jpg)
| CAS No. | 327168-40-1 |
|---|---|
| Product Name | 7-Dodecyl-3-methyl-8-[(3-phenylpropyl)sulfanyl]-3,7-dihydro-1H-purine-2,6-dione |
| Molecular Formula | C27H40N4O2S |
| Molecular Weight | 484.7g/mol |
| IUPAC Name | 7-dodecyl-3-methyl-8-(3-phenylpropylsulfanyl)purine-2,6-dione |
| Standard InChI | InChI=1S/C27H40N4O2S/c1-3-4-5-6-7-8-9-10-11-15-20-31-23-24(30(2)26(33)29-25(23)32)28-27(31)34-21-16-19-22-17-13-12-14-18-22/h12-14,17-18H,3-11,15-16,19-21H2,1-2H3,(H,29,32,33) |
| Standard InChIKey | XDUIMTOKMSJELB-UHFFFAOYSA-N |
| SMILES | CCCCCCCCCCCCN1C2=C(N=C1SCCCC3=CC=CC=C3)N(C(=O)NC2=O)C |
| Canonical SMILES | CCCCCCCCCCCCN1C2=C(N=C1SCCCC3=CC=CC=C3)N(C(=O)NC2=O)C |
| PubChem Compound | 3117196 |
| Last Modified | Nov 11 2021 |
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